Cas no 2361882-90-6 (1-(4-{4-[(2,5-Dimethylthiophen-3-yl)sulfonyl]piperazine-1-carbonyl}piperidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-{4-[(2,5-Dimethylthiophen-3-yl)sulfonyl]piperazine-1-carbonyl}piperidin-1-yl)prop-2-en-1-one
• CAS No: 2361882-90-6
• MF: C₁₉H₂₇N₃O₄S₂
• MW: 425.565382242203
• CID: 6417858
• PubChem ID: 145903947
• Update Time: 2025-08-04

1-(4-{4-[(2,5-Dimethylthiophen-3-yl)sulfonyl]piperazine-1-carbonyl}piperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z3664804669
• 2361882-90-6
• EN300-26601266
• 1-(4-{4-[(2,5-dimethylthiophen-3-yl)sulfonyl]piperazine-1-carbonyl}piperidin-1-yl)prop-2-en-1-one
• 1-(4-{4-[(2,5-Dimethylthiophen-3-yl)sulfonyl]piperazine-1-carbonyl}piperidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C19H27N3O4S2/c1-4-18(23)20-7-5-16(6-8-20)19(24)21-9-11-22(12-10-21)28(25,26)17-13-14(2)27-15(17)3/h4,13,16H,1,5-12H2,2-3H3
• InChI Key： NYBOHVUEDNETDU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)SC=1C)(N1CCN(CC1)C(C1CCN(C(C=C)=O)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 425.14429870g/mol
• Monoisotopic Mass: 425.14429870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 115Ų

Additional information on 1-(4-{4-[(2,5-Dimethylthiophen-3-yl)sulfonyl]piperazine-1-carbonyl}piperidin-1-yl)prop-2-en-1-one

1-(4-{4-[(2,5-Dimethylthiophen-3-yl)sulfonyl]piperazine-1-carbonyl}piperidin-1-yl)prop-2-en-1-one: A Comprehensive Overview

The compound with CAS No 2361882-90-6, named 1-(4-{4-[(2,5-Dimethylthiophen-3-yl)sulfonyl]piperazine-1-carbonyl}piperidin-1-yl)prop-2-en-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular pathways and its potential as a therapeutic agent.

The molecular structure of 1-(4-{4-[(2,5-Dimethylthiophen-3-yl)sulfonyl]piperazine-1-carbonyl}piperidin-1-yl)prop-2-en-1-one is characterized by a piperazine ring substituted with a sulfonyl group attached to a 2,5-dimethylthiophene moiety. This arrangement creates a rigid and hydrophobic environment, which is crucial for its interactions with biological targets. The piperidine ring further enhances the molecule's flexibility and ability to form hydrogen bonds, making it an attractive candidate for drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel strategies to construct the sulfonyl-piperazine linkage, which is critical for maintaining the molecule's stability and bioavailability. These methods include microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the yield and purity of the compound.

In terms of pharmacological properties, 1-(4-{4-[(2,5-Dimethylthiophen-3-yl)sulfonyl]piperazine-1-carbonyl}piperidin-1-yl)prop-2-en-1-one has shown promising activity in vitro against various enzymes and receptors. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical data indicate that this compound may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative diseases.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a valuable component in advanced materials such as semiconductors and sensors. Recent research has explored its use in organic electronics, where its ability to form stable charge transfer complexes has been exploited for enhancing device performance.

As interest in this compound continues to grow, ongoing studies are focused on optimizing its pharmacokinetic profile and exploring its mechanism of action at the molecular level. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new avenues for its application in both therapeutic and industrial contexts.